benzyl 6-methyl-2-oxo-4-[2-(trifluoromethyl)phenyl]-3,4-dihydro-1H-pyrimidine-5-carboxylate

• Molecular Formula: C20H17F3N2O3
• Molecular Weight: 390.4 g/mol
• IUPAC Name: benzyl 6-methyl-2-oxo-4-[2-(trifluoromethyl)phenyl]-3,4-dihydro-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C20H17F3N2O3/c1-12-16(18(26)28-11-13-7-3-2-4-8-13)17(25-19(27)24-12)14-9-5-6-10-15(14)20(21,22)23/h2-10,17H,11H2,1H3,(H2,24,25,27)
• InChI Key: RYUFNTCKIOKXDT-UHFFFAOYSA-N
• SMILES: CC1=C(C(NC(=O)N1)C2=CC=CC=C2C(F)(F)F)C(=O)OCC3=CC=CC=C3

Description

Benzyl 6-methyl-2-oxo-4-[2-(trifluoromethyl)phenyl]-3,4-dihydro-1H-pyrimidine-5-carboxylate, also known as BMTP, is a chemical compound that has gained significant attention in recent years due to its potential scientific research applications. BMTP is a pyrimidine derivative that has been found to possess unique biochemical and physiological effects, making it a promising candidate for a wide range of research studies.

Mechanism of Action

The mechanism of action of benzyl 6-methyl-2-oxo-4-[2-(trifluoromethyl)phenyl]-3,4-dihydro-1H-pyrimidine-5-carboxylate is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes involved in cellular metabolism. It has been shown to inhibit the activity of thymidylate synthase, an enzyme involved in DNA synthesis, which may contribute to its antitumor activity.
Biochemical and Physiological Effects:
benzyl 6-methyl-2-oxo-4-[2-(trifluoromethyl)phenyl]-3,4-dihydro-1H-pyrimidine-5-carboxylate has been found to possess a number of unique biochemical and physiological effects, including the ability to inhibit the growth of cancer cells and certain bacteria. It has also been found to possess antioxidant activity, which may contribute to its potential health benefits.

Advantages and Limitations for Lab Experiments

One of the main advantages of benzyl 6-methyl-2-oxo-4-[2-(trifluoromethyl)phenyl]-3,4-dihydro-1H-pyrimidine-5-carboxylate for lab experiments is its ability to inhibit the growth of cancer cells and certain bacteria, making it a promising candidate for the development of new cancer therapies and antibiotics. However, its mechanism of action is not fully understood, which may limit its potential applications.

Future Directions

There are a number of potential future directions for research involving benzyl 6-methyl-2-oxo-4-[2-(trifluoromethyl)phenyl]-3,4-dihydro-1H-pyrimidine-5-carboxylate. One area of interest is the development of new cancer therapies based on its antitumor activity. Another area of interest is the development of new antibiotics based on its ability to inhibit the growth of certain bacteria. Additionally, further research is needed to fully understand the mechanism of action of benzyl 6-methyl-2-oxo-4-[2-(trifluoromethyl)phenyl]-3,4-dihydro-1H-pyrimidine-5-carboxylate and its potential applications in other areas of scientific research.

Synthesis Methods

Benzyl 6-methyl-2-oxo-4-[2-(trifluoromethyl)phenyl]-3,4-dihydro-1H-pyrimidine-5-carboxylate can be synthesized using a variety of methods, including the reaction of 2-(trifluoromethyl)benzaldehyde with ethyl cyanoacetate in the presence of ammonium acetate. The resulting product can then be treated with benzyl bromide to yield benzyl 6-methyl-2-oxo-4-[2-(trifluoromethyl)phenyl]-3,4-dihydro-1H-pyrimidine-5-carboxylate. Other methods include the reaction of 2-(trifluoromethyl)benzaldehyde with ethyl acetoacetate followed by a Knoevenagel condensation with cyanoacetic acid.

Scientific Research Applications

Benzyl 6-methyl-2-oxo-4-[2-(trifluoromethyl)phenyl]-3,4-dihydro-1H-pyrimidine-5-carboxylate has been found to have potential applications in a variety of scientific research areas, including medicinal chemistry, drug discovery, and cancer research. It has been shown to possess antitumor activity, making it a promising candidate for the development of new cancer therapies. benzyl 6-methyl-2-oxo-4-[2-(trifluoromethyl)phenyl]-3,4-dihydro-1H-pyrimidine-5-carboxylate has also been found to inhibit the growth of certain bacteria, making it a potential candidate for the development of new antibiotics.